1-Cyclopropoxy-3-fluoro-2-iodobenzene

• Molecular Formula: C9H8FIO
• Molecular Weight: 278.06 g/mol
• IUPAC Name: 1-cyclopropyloxy-3-fluoro-2-iodobenzene
• InChI: InChI=1S/C9H8FIO/c10-7-2-1-3-8(9(7)11)12-6-4-5-6/h1-3,6H,4-5H2
• InChI Key: XAFZTFZJUAZBRF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=CC=C2)F)I

Description

1-Cyclopropoxy-3-fluoro-2-iodobenzene is a halogenated aromatic compound featuring a benzene ring substituted with a cyclopropoxy group at position 1, fluorine at position 3, and iodine at position 2. The cyclopropoxy group introduces steric strain due to the three-membered cyclopropane ring, which may enhance reactivity in specific chemical transformations. The fluorine substituent, being highly electronegative, modulates electronic distribution on the aromatic ring, influencing both reactivity and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Cyclopropoxy-3-fluoro-2-iodobenzene can be synthesized through a multi-step process involving the introduction of the cyclopropoxy, fluoro, and iodo groups onto a benzene ring. One common method involves the following steps:

Fluorination: The fluorine atom can be introduced via electrophilic aromatic substitution using a fluorinating agent such as Selectfluor.

Industrial Production Methods: Industrial production of 1-Cyclopropoxy-3-fluoro-2-iodobenzene typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques such as chromatography and recrystallization.

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopropoxy-3-fluoro-2-iodobenzene undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles through nucleophilic aromatic substitution.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding quinones or reduction to form hydro derivatives.

Coupling Reactions: It can participate in cross-coupling reactions such as Suzuki, Heck, and Sonogashira couplings to form biaryl compounds.

Common Reagents and Conditions:

Nucleophilic Substitution: Potassium hydroxide, sodium methoxide.

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Coupling Reactions: Palladium catalysts, copper iodide, bases like potassium carbonate.

Major Products:

Substitution Products: Various substituted benzene derivatives.

Oxidation Products: Quinones and related compounds.

Reduction Products: Hydro derivatives.

Coupling Products: Biaryl compounds and other complex organic molecules.

Scientific Research Applications

1-Cyclopropoxy-3-fluoro-2-iodobenzene has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of complex molecules.

Biology: Investigated for its potential as a bioactive compound in drug discovery and development.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of advanced materials and chemical intermediates.

Mechanism of Action

The mechanism of action of 1-Cyclopropoxy-3-fluoro-2-iodobenzene involves its interaction with specific molecular targets and pathways. The compound can act as an electrophile, participating in various chemical reactions that modify biological molecules. Its effects are mediated through the formation of covalent bonds with nucleophilic sites on target molecules, leading to changes in their structure and function.

Comparison with Similar Compounds

Substituent Effects and Positional Isomerism

A key structural analog is 1-Chloro-2-fluoro-3-iodobenzene (CAS 72373-82-1), which replaces the cyclopropoxy group with chlorine at position 1 . Differences in substituent identity and position lead to distinct properties:

Parameter	1-Cyclopropoxy-3-fluoro-2-iodobenzene	1-Chloro-2-fluoro-3-iodobenzene
Molecular Formula	C₉H₈FIO	C₆H₃ClFI
Molecular Weight	278.4 g/mol (calculated)	256.4 g/mol
Substituents	1-Cyclopropoxy, 3-F, 2-I	1-Cl, 2-F, 3-I
Physical State	Likely solid (inferred)	Liquid
Purity	Not reported	98%
Storage Conditions	Not reported	Refrigerated

• Electronic Effects : The cyclopropoxy group is electron-donating via oxygen lone pairs, activating the ring for electrophilic substitution at ortho/para positions. In contrast, chlorine is electron-withdrawing, deactivating the ring and directing reactions to meta positions.

Stability and Handling

• The Combi-Blocks compound requires refrigeration, suggesting sensitivity to thermal degradation . The cyclopropoxy analog’s stability is unclear but may demand similar precautions due to iodine’s susceptibility to light-induced degradation.

Broader Context of Halogenated Aromatics

Halogenated benzene derivatives, such as thyroxine and triiodothyronine (thyroid hormones with iodine substituents), highlight the biological relevance of iodine in aromatic systems . However, 1-Cyclopropoxy-3-fluoro-2-iodobenzene’s unique combination of substituents distinguishes it from these naturally occurring analogs.